Cas no 898785-78-9 (3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone)

3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone is a brominated aromatic ketone derivative featuring a 5,5-dimethyl-1,3-dioxane moiety. This compound is characterized by its unique structural combination of a bromophenyl group and a protected aldehyde functionality (as the dioxane ring), making it a versatile intermediate in organic synthesis. The bromine atom at the 3'-position provides a reactive site for further functionalization via cross-coupling reactions, while the dioxane group offers stability and selective deprotection potential. Its well-defined molecular architecture is advantageous for constructing complex frameworks in pharmaceuticals and agrochemicals. The compound's crystalline nature ensures high purity, facilitating precise stoichiometric control in synthetic applications. Its balanced lipophilicity enhances solubility in common organic solvents, optimizing reaction conditions.
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone structure
898785-78-9 structure
Product Name:3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
CAS No:898785-78-9
MF:C17H23BrO3
MW:355.266724824905
CID:869778
PubChem ID:24727816
Update Time:2025-07-02

3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
    • 3'-BROMO-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
    • MFCD03844233
    • DTXSID00645915
    • 898785-78-9
    • AKOS016023303
    • 3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
    • MDL： MFCD03844233
    • Inchi： 1S/C17H23BrO3/c1-17(2)11-20-16(21-12-17)9-4-3-8-15(19)13-6-5-7-14(18)10-13/h5-7,10,16H,3-4,8-9,11-12H2,1-2H3
    • InChI Key： ROFCXHMELVLDAY-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C(CCCCC1OCC(C)(C)CO1)=O

Computed Properties

  • Exact Mass: 354.08300
  • Monoisotopic Mass: 354.08306g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 4.59130

3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
208304-1g
3'-bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898785-78-9 97%
1g
 ￡537.00 2022-03-01
Fluorochem
208304-2g
3'-bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898785-78-9 97%
2g
 ￡842.00 2022-03-01
Fluorochem
208304-5g
3'-bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898785-78-9 97%
5g
 ￡1837.00 2022-03-01
TRC
B084300-250mg
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898785-78-9
250mg
 $ 440.00 2022-06-07
TRC
B084300-500mg
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898785-78-9
500mg
 $ 735.00 2022-06-07
A2B Chem LLC
AH91818-1g
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898785-78-9 97%
1g
 $640.00 2024-04-19
A2B Chem LLC
AH91818-2g
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898785-78-9 97%
2g
 $979.00 2024-04-19
A2B Chem LLC
AH91818-5g
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898785-78-9 97%
5g
 $2081.00 2024-04-19

3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Related Literature

898785-78-9 (3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone) Related Products

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.